Cas no 194804-83-6 (ethyl 4-amino-2-fluoro-3-methylbenzoate)

• Product Name: ethyl 4-amino-2-fluoro-3-methylbenzoate
• CAS No: 194804-83-6
• MF: C₁₀H₁₂FNO₂
• MW: 197.206186294556
• MDL: MFCD20723018
• CID: 116661
• PubChem ID: 19358316
• Update Time: 2025-04-18

ethyl 4-amino-2-fluoro-3-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,4-amino-2-fluoro-3-methyl-, ethyl ester
• Benzoic acid, 4-amino-2-fluoro-3-methyl-, ethyl ester (9CI)
• ethyl 4-amino-2-fluoro-3-methylbenzoate
• NRAJWJYFZLNRMQ-UHFFFAOYSA-N
• EN300-8650116
• 194804-83-6
• SCHEMBL7499227
• Benzoic acid, 4-aMino-2-fluoro-3-Methyl-, ethyl ester

• MDL： MFCD20723018
• Inchi： 1S/C10H12FNO2/c1-3-14-10(13)7-4-5-8(12)6(2)9(7)11/h4-5H,3,12H2,1-2H3
• InChI Key： NRAJWJYFZLNRMQ-UHFFFAOYSA-N
• SMILES： FC1=C(C(=O)OCC)C=CC(=C1C)N

Computed Properties

• Exact Mass: 197.08526
• Monoisotopic Mass: 197.08520679g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• PSA: 52.32